Cas no 37826-52-1 (Butanoic acid, 3-oxo-, decyl ester)

• Product Name: Butanoic acid, 3-oxo-, decyl ester
• CAS No: 37826-52-1
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 1486014
• PubChem ID: 432383
• Update Time: 2025-04-21

Butanoic acid, 3-oxo-, decyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, decyl ester
• 3-oxobutyric acid decyl ester
• G68157
• SCHEMBL5972653
• decyl acetoacetate
• AKOS024390798
• 37826-52-1
• Decyl 3-oxobutanoate

• Inchi： 1S/C14H26O3/c1-3-4-5-6-7-8-9-10-11-17-14(16)12-13(2)15/h3-12H2,1-2H3
• InChI Key： CLCYRHCSVWOLHG-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 242.18828
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37